(+)-Alismoxide

• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• SMILES: CC(C)C1=CC2C(CCC2(C)O)C(CC1)(C)O
• InChI: InChI=1S/C15H26O2/c1-10(2)11-5-7-14(3,16)12-6-8-15(4,17)13(12)9-11/h9-10,12-13,16-17H,5-8H2,1-4H3/t12?,13?,14-,15+/m1/s1
• InChIKey: IWQURBSTAIRNAE-CVSAEHQPSA-N

Researchers screening for S. mutans-selective antibacterials often face broad-spectrum off-target effects. (+)-Alismoxide addresses this with selective MIC of 32 μg/mL against S. mutans KCTC 3289 and no activity against S. aureus, MRSA, or E. coli. • Absolute stereochemistry confirmed by total synthesis-suitable for chiral method development and stereospecific SAR studies. • Quantifiable via validated QAMS-UPLC (RCF 0.946 vs. alisol B 23-acetate) for batch standardization. • Cytostatic but non-cytotoxic on HeLa cells (30-100 μg/mL), enabling viable growth-arrest experiments without cell death pathways.

(+)-Alismoxide Overview & Procurement

(+)-Alismoxide (CAS 87701-68-6; molecular formula C₁₅H₂₆O₂; molecular weight 238.37 g/mol) is a guaiane-type sesquiterpenoid naturally occurring in the rhizomes of Alisma orientale (Alismataceae) and has been isolated from other species including Fissistigma pallens [1]. The absolute stereochemistry of (+)-alismoxide has been established via total synthesis, distinguishing it from its epimer (+)-4-epi-alismoxide [2]. Analytical quality control protocols employing ultra-high performance liquid chromatography (UPLC) with relative correction factors (RCF = 0.946 when using alisol B 23-acetate as internal standard) have been validated for the accurate quantification of alismoxide in plant material [3].

✓ Defined absolute stereochemistry; may support chiral reference standard and enantiomer-attribution studies

✓ Reported UPLC quantification method with internal standard for Alismatis Rhizoma

✓ Species-selective antibacterial activity limited to S. mutans in screening panels

✓ Cytostatic but non-cytotoxic profile reported in cervical cancer cell models

• [1] Ngo ST, Nguyen TBT, Do TT, Phan VK, Bui HT, Nguyen XN. Sesquiterpenes from Fissistigma pallens (Fin. & Gagn.) Merr. Vietnam J Chem. 2019;57(5):552-557. doi:10.1002/vjch.201900010 View Source
• [2] Blay G, Garcia B, Molina E, Pedro JR. Syntheses of (+)-alismoxide and (+)-4-epi-alismoxide. Tetrahedron. 2006;62(40):7866-7869. View Source
• [3] Tai YN, Liu SS, Zhao XM, Tian SS, Wang Y, Sun Y. Determination of seven ingredients of different grades Alismatis Rhizoma by QAMS method. Zhongguo Zhong Yao Za Zhi. 2019;44(11):2292-2300. doi:10.19540/j.cnki.cjcmm.20190321.202 View Source

(+)-Alismoxide: Substitution Risks

Generic substitution with structurally related Alisma terpenoids is scientifically unsupported due to divergent activity profiles across assays. Alismoxide (a C₁₅ sesquiterpenoid) and alisol B 23-acetate (a C₃₀ triterpenoid) exhibit a 16-fold difference in antibacterial potency against Streptococcus mutans KCTC 3289 . In cancer cell profiling, alismoxide demonstrates cytostatic but non-cytotoxic effects on HeLa cells, whereas the structurally close analog 10-O-methyl-alismoxide shows qualitatively different behavior [1]. Furthermore, alismoxide is ineffective in anti-complementary assays where specific alisol triterpenoids (alisol B, alisol B 23-acetate) show measurable activity [2]. The following sections present quantitative comparator evidence for procurement decision-making.

Antibacterial profile mismatch

Alismoxide shows narrow S. mutans activity, while alisol B 23-acetate exhibits broader and more potent antibacterial spectrum; alismoxide lacks activity against S. aureus and E. coli.

Cytostatic vs. cytotoxic divergence

Alismoxide acts as a non-cytotoxic cytostatic agent in HeLa cells, whereas alismol displays moderate cytotoxicity; this mechanistic difference may shift cell model endpoints.

Absent anti-complementary activity

Alismoxide shows no inhibition of the classical complement pathway, unlike active alisol triterpenoids; complement research should rely on alisol derivatives, not sesquiterpenoids.

• [1] Ellithey M, Lall N, Hussein A, Meyer D. Cytotoxic, cytostatic and HIV-1 PR inhibitory activities of the soft coral Litophyton arboreum. Mar Drugs. 2013;11(12):4917-4936. View Source
• [2] Matsuda H, Tomohiro N, Yoshikawa M, Kubo M. Studies on Alismatis Rhizoma. II. Anti-complementary activities of methanol extract and terpene components from Alismatis Rhizoma. Biol Pharm Bull. 1998;21(12):1317-1321. doi:10.1248/bpb.21.1317 View Source

(+)-Alismoxide: Comparator Data

S. mutans Antibacterial Activity

In a 2021 head-to-head antibacterial evaluation of five compounds isolated from Alisma rhizoma, alismoxide (compound 5) demonstrated a MIC of 32 μg/mL against Streptococcus mutans KCTC 3289. This value was 16-fold higher (less potent) than alisol B 23-acetate (MIC = 2 μg/mL), 2-fold higher (less potent) than alisol B (MIC = 16 μg/mL), and equivalent to alismol (MIC = 32 μg/mL). Alisol C 23-acetate exhibited the weakest activity (MIC = 64 μg/mL) . Notably, alismoxide was reported to show no detectable antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) strain CCARM 3506, quinolone-resistant S. aureus strains CCARM 3505 and CCARM 3519, S. aureus KCTC 209, or Escherichia coli KCTC 1924 under the tested conditions .

S. mutans Antibacterial

Head-to-head

MIC 32 µg/mL vs S. mutans KCTC 3289; 16× less potent than alisol B 23-acetate (2 µg/mL); equipotent to alismol.

Supports S. mutans-targeted screening; no activity against MRSA, S. aureus, or E. coli.

Broth microdilution assay; species-selective profile requires targeted organism confirmation.

Evidence Dimension	Antibacterial activity (minimum inhibitory concentration)
Target Compound Data	MIC = 32 μg/mL against S. mutans KCTC 3289
Comparator Or Baseline	Alisol B 23-acetate (MIC = 2 μg/mL); alisol B (MIC = 16 μg/mL); alismol (MIC = 32 μg/mL); alisol C 23-acetate (MIC = 64 μg/mL)
Quantified Difference	Alismoxide is 16-fold less potent than alisol B 23-acetate; 2-fold less potent than alisol B; equipotent to alismol
Conditions	Broth microdilution assay; S. mutans KCTC 3289; compounds 1-5 isolated and structurally characterized by 1H-NMR, 13C-NMR, HMBC, and MS

Why This Matters

Alismoxide demonstrates species-selective antibacterial activity limited to S. mutans among the panel tested, with zero activity against MRSA or Gram-negative E. coli; procurement for antibacterial studies requires careful matching of compound to target organism.

Bladder Smooth Muscle Inhibition

In a classic 1994 pharmacological study, alismoxide was evaluated alongside alismol and three orientalol sesquiterpenes (orientalols A, B, and C) for inhibitory activity against carbachol-induced contraction of isolated bladder smooth muscle. All five sesquiterpenes demonstrated inhibitory effects at the tested concentration [1]. This finding establishes that while alismoxide possesses this functional activity, it is shared across multiple guaiane-type sesquiterpenoids from Alisma orientale and therefore does not constitute a unique differentiator within this chemical class.

Bladder Smooth Muscle

Class-level

Shared inhibitory effect with alismol and orientalols A–C on carbachol-induced contraction.

Not a differentiating feature; comparable activity across guaiane sesquiterpenes.

Qualitative in vitro data; quantitative potency not established.

Evidence Dimension	Inhibition of carbachol-induced bladder smooth muscle contraction
Target Compound Data	Demonstrated inhibitory effect (qualitative assessment; specific IC₅₀ or % inhibition values not reported in the abstract)
Comparator Or Baseline	Alismol, orientalol A, orientalol B, orientalol C
Quantified Difference	All five tested sesquiterpenes showed inhibitory effects; no statistically significant differentiation was reported among them
Conditions	In vitro isolated bladder smooth muscle preparation; carbachol as contractile agonist

Why This Matters

Procurement decisions for bladder smooth muscle assays should consider that alismoxide, alismol, and orientalols A-C exhibit comparable activity in this system; compound selection may therefore be guided by other differentiating factors such as availability, cost, or orthogonal activity profiles.

• [1] Yoshikawa M, Hatakeyama S, Tanaka N, Fukuda Y, Murakami N, Yamahara J. Crude Drugs from Aquatic Plants. IV. On the Constituents of Alismatis Rhizoma. (2). Stereostructures of Bioactive Sesquiterpenes, Alismol, Alismoxide, Orientalols A, B, and C, from Chinese Alismatis Rhizoma. Chem Pharm Bull. 1994;42(9):1813-1816. doi:10.1248/cpb.42.1813 View Source

Cytostatic Activity in HeLa Cells

A 2013 study evaluating compounds from the soft coral Litophyton arboreum directly compared alismoxide (compound 5) with alismol (compound 2) and 10-O-methyl-alismoxide (compound 4). Alismoxide showed no measurable in vitro cytotoxicity against HeLa cells. However, real-time cell electronic sensing (RT-CES) using the xCELLigence system revealed that alismoxide exhibited cytostatic effects (inhibition of cell proliferation without cell death) at concentrations of 30 μg/mL and 100 μg/mL [1]. In contrast, alismol demonstrated moderate cytotoxic activity [1]. The structurally modified analog 10-O-methyl-alismoxide was also tested in the same panel, providing a direct comparator for understanding structure-activity relationships regarding the 10-hydroxyl methylation.

Cytostatic vs Cytotoxic

Head-to-head

Cytostatic at 30–100 µg/mL; no measurable cytotoxicity. Alismol shows moderate cytotoxicity.

Supports growth-arrest studies without cell death; alismol not appropriate for viable-cell endpoint interpretation.

HeLa cell model via xCELLigence RT-CES; endpoint context requires cell-model review.

Evidence Dimension	Cytotoxicity vs. cytostatic activity on HeLa cervical cancer cells
Target Compound Data	No measurable cytotoxicity; cytostatic effect observed at 30 μg/mL and 100 μg/mL via xCELLigence RT-CES
Comparator Or Baseline	Alismol (moderate cytotoxicity); 10-O-methyl-alismoxide (also tested in the same panel)
Quantified Difference	Qualitative mechanistic divergence: alismoxide → cytostatic (non-cytotoxic); alismol → cytotoxic
Conditions	HeLa human cervical cancer cell line; xCELLigence real-time cell electronic sensing (RT-CES); test concentrations of 30 μg/mL and 100 μg/mL

Why This Matters

Alismoxide is suitable for experimental designs requiring growth arrest without acute cytotoxicity (e.g., combination therapies, viral replication studies), whereas alismol is more appropriate for studies targeting direct cell killing.

• [1] Ellithey M, Lall N, Hussein A, Meyer D. Cytotoxic, cytostatic and HIV-1 PR inhibitory activities of the soft coral Litophyton arboreum. Mar Drugs. 2013;11(12):4917-4936. doi:10.3390/md11124917 View Source

No Anti-Complementary Activity

In a 1998 investigation of the anti-complementary activity of Alismatis Rhizoma terpene components, alismoxide and alismol (both sesquiterpenes) were found to be ineffective in inhibiting the classical complement pathway. In contrast, several triterpenoids—specifically alisol B, alisol B 23-acetate, alisol A 24-acetate, and alisol F 24-acetate—demonstrated measurable anti-complementary activity [1]. This negative result establishes a clear functional boundary between the sesquiterpenoid fraction (alismoxide, alismol) and the triterpenoid fraction (alisol derivatives) of Alisma orientale, with implications for assay design.

Anti-Complementary

Class-level

No inhibition of classical complement pathway; alisol triterpenoids (B, B 23-acetate, A 24-acetate, F 24-acetate) are active.

Alismoxide is not a tool for complement research; procurement should prioritize alisol derivatives.

In vitro assay; sesquiterpenoid–triterpenoid functional boundary.

Evidence Dimension	Anti-complementary activity (classical pathway inhibition)
Target Compound Data	No measurable anti-complementary activity
Comparator Or Baseline	Alisol B, alisol B 23-acetate, alisol A 24-acetate, alisol F 24-acetate (demonstrated anti-complementary activity)
Quantified Difference	Alismoxide and alismol are inactive in this assay, whereas specific alisol triterpenoids are active
Conditions	In vitro anti-complementary assay measuring inhibition of the classical complement pathway

Why This Matters

Investigators studying complement-mediated immunity should specifically procure alisol triterpenoids (e.g., alisol B, alisol B 23-acetate) rather than alismoxide, as the sesquiterpenoid fraction lacks this activity.

• [1] Matsuda H, Tomohiro N, Yoshikawa M, Kubo M. Studies on Alismatis Rhizoma. II. Anti-complementary activities of methanol extract and terpene components from Alismatis Rhizoma (dried rhizome of Alisma orientale). Biol Pharm Bull. 1998;21(12):1317-1321. doi:10.1248/bpb.21.1317 View Source

Geographic Content Variability

Quantitative analysis using a validated QAMS-UPLC method revealed that alismoxide content in Alismatis Rhizoma varies considerably across geographic origins, with no significant differences observed across commercial grading categories (e.g., grade I vs. grade II rhizomes) [1]. The relative correction factor (RCF) for alismoxide was determined as 0.946 using alisol B 23-acetate as the internal reference standard [1]. Separate phytochemical investigations of fresh Alisma orientale rhizomes identified alismoxide and alismol as minor constituents in plant material of Chinese and Taiwanese origin, while Japanese-origin fresh rhizomes contained germacrene D as the predominant sesquiterpene and did not yield detectable alismoxide [2].

Geographic Variability

Reported

RCF = 0.946 (vs alisol B 23-acetate); content varies by geographic origin, not by commercial grade.

Natural abundance context: Chinese/Taiwanese sources contain alismoxide; Japanese sources may lack it.

QAMS-UPLC method validated; RCF-based quantification requires internal standard.

Evidence Dimension	Natural abundance and content variability
Target Compound Data	Minor sesquiterpene constituent in Chinese and Taiwanese Alisma rhizomes; undetectable in Japanese fresh rhizomes; content varies by geographic origin but not by commercial grade
Comparator Or Baseline	Germacrene D (major sesquiterpene in Japanese rhizomes); alisol B 23-acetate (reference standard, RCF = 1.000); alisol C 23-acetate (RCF = 4.183); 11-deoxy-alisol B (RCF = 1.244)
Quantified Difference	Alismoxide RCF = 0.946 relative to alisol B 23-acetate; alismol RCF = 1.039; alisol C 23-acetate RCF = 4.183
Conditions	UPLC analysis; alisol B 23-acetate as internal standard; linear range validated; different geographic samples and commercial grades assessed

Why This Matters

Investigators planning to isolate alismoxide from natural sources should source plant material from Chinese or Taiwanese origins rather than Japanese origins. Procurement of authenticated reference standards with validated RCF values is essential for accurate quantification in multi-component analyses.

• [1] Tai YN, Liu SS, Zhao XM, Tian SS, Wang Y, Sun Y. Determination of seven ingredients of different grades Alismatis Rhizoma by QAMS method. Zhongguo Zhong Yao Za Zhi. 2019;44(11):2292-2300. doi:10.19540/j.cnki.cjcmm.20190321.202 View Source
• [2] Yoshikawa M, Yamaguchi S, Matsuda H, Tanaka N, Yamahara J, Murakami N. Crude Drugs from Aquatic Plants. II. On the Constituents of the Rhizome of Alisma orientale JUZEP. Originating from Japan, Taiwan, and China. Absolute Stereostructures of 11-Deoxyalisols B and B 23-Acetate. Chem Pharm Bull. 1994;42(12):2430-2435. View Source

Absolute Stereochemistry and Synthesis

The first total synthesis of (+)-alismoxide, reported in 2006, definitively established its absolute stereochemistry and simultaneously provided a synthetic route to its epimer, (+)-4-epi-alismoxide [1]. The synthesis proceeds via formal chemo-, regio-, and stereoselective addition of water to 10α-acetoxy-1αH,5βH-guaia-3,6-diene, followed by reduction, yielding both target compounds [1]. This synthetic accessibility contrasts with the isolation-dependent supply chain for (-)-alismoxide, which is exclusively obtained from natural sources. The distinction between enantiomeric forms is critical: (+)-alismoxide and (-)-alismoxide represent different stereochemical entities with potentially divergent biological activities—a phenomenon well-documented across chiral natural products—though direct comparative bioactivity data between the two enantiomers remains unpublished.

Stereochemistry

Specification review

(+)-alismoxide absolute stereochemistry confirmed by total synthesis; epimer (+)-4-epi-alismoxide also synthesized.

Enantiomer-specific identity; (-)-alismoxide is not yet synthetically accessible.

Synthetic route provides alternative supply; enantiomeric attribution requires chiral analysis.

Evidence Dimension	Stereochemical identity and synthetic accessibility
Target Compound Data	(+)-alismoxide; total synthesis achieved via stereoselective water addition; absolute stereochemistry confirmed
Comparator Or Baseline	(+)-4-epi-alismoxide (epimer, also synthesized in the same procedure); (-)-alismoxide (enantiomer, natural isolation only)
Quantified Difference	(+)-alismoxide has a validated synthetic route; (-)-alismoxide is not yet reported to have a total synthesis and is obtained only via natural product isolation
Conditions	Total synthesis methodology; stereochemical assignment by synthetic correlation and spectroscopic methods

Why This Matters

Procurement of (+)-alismoxide with verified absolute stereochemistry is essential for studies investigating stereospecific biological effects; the existence of a published total synthesis route provides a potential alternative supply pathway distinct from natural product extraction.

• [1] Blay G, Garcia B, Molina E, Pedro JR. Syntheses of (+)-alismoxide and (+)-4-epi-alismoxide. Tetrahedron. 2006;62(40):7866-7869. View Source

(+)-Alismoxide Application Scenarios

S. mutans Selective Antibacterial Screening

Alismoxide demonstrates antibacterial activity against S. mutans KCTC 3289 (MIC = 32 μg/mL) but shows no detectable activity against S. aureus (including MRSA and quinolone-resistant strains) or E. coli . This species-selective profile positions alismoxide as a candidate for targeted screening in dental caries or oral microbiome studies where selective inhibition of S. mutans is desired without broad-spectrum disruption of commensal flora. Researchers should note that alisol B 23-acetate (MIC = 2 μg/mL) offers 16-fold greater potency against the same strain .

Cytostatic Mechanism Studies in Cancer

Alismoxide exerts cytostatic but non-cytotoxic effects on HeLa cervical cancer cells at concentrations of 30-100 μg/mL, as measured by real-time cell electronic sensing . This profile supports experimental designs requiring growth inhibition without induction of cell death pathways—useful for combination therapy screens, viral replication inhibition studies (e.g., virostatic cocktails), or investigations of quiescence mechanisms. In contrast, the structurally related alismol demonstrates moderate cytotoxicity and would be unsuitable for studies requiring viable but growth-arrested cells.

Chiral Reference Standard Applications

The absolute stereochemistry of (+)-alismoxide is unambiguously established via total synthesis, distinguishing it from both its epimer (+)-4-epi-alismoxide and its enantiomer (-)-alismoxide . This stereochemical definition qualifies (+)-alismoxide as a reference standard for chiral chromatography method development and for studies investigating stereospecific pharmacological interactions. Procurement should specify the (+)-enantiomer explicitly, as enantiomeric impurity could confound structure-activity relationship conclusions.

UPLC Quality Control for Alismatis Rhizoma

Alismoxide is quantitatively measurable in Alismatis Rhizoma using a validated QAMS-UPLC method with alisol B 23-acetate as internal standard, employing a relative correction factor (RCF) of 0.946 . This method has been validated across different geographic origins and commercial grades , enabling batch-to-batch standardization. Quality control laboratories engaged in herbal medicine authentication or phytochemical standardization may utilize (+)-alismoxide as an analytical reference standard for quantifying this marker compound in multi-component assays.

Application

Selection Property

Validation Focus

S. mutans targeted screening

Species-selective antibacterial profile

Confirm target organism susceptibility; verify absence of activity against commensal oral flora

Cytostatic mechanism research

Non-cytotoxic growth arrest

Validate inhibition of cell proliferation without apoptosis induction in cancer cell models

Chiral reference standard

Absolute stereochemistry confirmed by total synthesis

Review enantiomeric identity by chiral chromatography; confirm absence of epimer

UPLC quality control

Reported relative correction factor and UPLC method

Review method transfer for multi-component quantification in Alismatis Rhizoma